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Abstract
Trypethelone is a naturally occurring benzofuran-4,5-dione derivative isolated from the

mycobiont culture of the lichen Trypethelium eluteriae.[1][2] As a member of the quinone family

of compounds, it has garnered interest for its biological activities, particularly its anti-

mycobacterial properties.[1][3][4] This technical guide provides a comprehensive overview of

the chemical structure, stereochemistry, and available analytical data for Trypethelone. It is

intended to serve as a resource for researchers engaged in natural product chemistry,

medicinal chemistry, and drug development.

Chemical Structure and Properties
Trypethelone possesses a tetracyclic core structure. Its systematic IUPAC name is 7-hydroxy-

2,3,3,9-tetramethyl-2H-benzo[g][1]benzofuran-4,5-dione.

Chemical Structure:

Figure 1. Chemical structure of Trypethelone.

Physicochemical Properties
A summary of the key physicochemical properties of Trypethelone is provided in the table

below.
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Property Value Source

Molecular Formula C₁₆H₁₆O₄ PubChem

Molecular Weight 272.29 g/mol PubChem

Appearance

Not explicitly reported, related

compounds are yellow or red

pigments.[5]

-

Solubility Not explicitly reported. -

Table 1. Physicochemical Properties of Trypethelone.

Stereochemistry
Trypethelone possesses a chiral center at the C-2 position of the dihydrofuran ring.

Consequently, it can exist as a pair of enantiomers, (+)-Trypethelone and (-)-Trypethelone.

Both enantiomers have been isolated from natural sources.[5] The absolute configuration of

these enantiomers has not been definitively reported in the reviewed literature. However, the

stereochemistry of closely related derivatives has been determined using X-ray crystallography,

confirming the existence of distinct stereoisomers.[1][2]

The determination of the absolute configuration of chiral molecules like Trypethelone is crucial

as different enantiomers can exhibit distinct biological activities.

Spectroscopic Data
Detailed spectroscopic data for Trypethelone is not readily available in a consolidated format.

The following tables present representative data for the core structure based on the analysis of

related benzofuran-4,5-dione compounds.

¹H and ¹³C NMR Spectroscopy
Precise ¹H and ¹³C NMR data for Trypethelone, including chemical shifts and coupling

constants, have not been published in a complete, tabulated form. The data in Table 2

represents expected chemical shift ranges for the key functional groups within the

Trypethelone scaffold, based on general principles and data from analogous structures.[6][7]
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Atom
Expected ¹H Chemical Shift

(ppm)

Expected ¹³C Chemical Shift

(ppm)

Aromatic CH 6.5 - 8.0 110 - 140

C-2 (CH) 4.5 - 5.5 80 - 90

Methyl (CH₃) 1.0 - 2.5 15 - 30

Quaternary C (Aromatic) - 120 - 160

Carbonyl (C=O) - 180 - 200

C-O (furan) - 150 - 160

Table 2. Predicted ¹H and ¹³C NMR Chemical Shift Ranges for Trypethelone.

Mass Spectrometry
Detailed mass spectrometry fragmentation data for Trypethelone is not available. High-

resolution mass spectrometry would be expected to show a molecular ion peak corresponding

to the exact mass of the molecular formula C₁₆H₁₆O₄.

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation or synthesis of Trypethelone are

not explicitly provided in the literature. However, based on reported methods for related

compounds, the following generalized protocols can be inferred.

Isolation from Natural Sources
Trypethelone and its derivatives have been isolated from the mycobiont culture of the lichen

Trypethelium eluteriae.[1][2] A general workflow for such an isolation is depicted below.
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Isolation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Stereochemistry of Trypethelone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256287#chemical-structure-and-stereochemistry-of-
trypethelone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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